5-cyclohexyl-1-(4-methylphenyl)-1,3,5-triazinane-2-thione

• IUPAC Name: 5-cyclohexyl-1-(4-methylphenyl)-1,3,5-triazinane-2-thione
• InChI: InChI=1S/C16H23N3S/c1-13-7-9-15(10-8-13)19-12-18(11-17-16(19)20)14-5-3-2-4-6-14/h7-10,14H,2-6,11-12H2,1H3,(H,17,20)
• InChI Key: SAYHBHDMYXINPV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2CN(CNC2=S)C3CCCCC3
• Molecular Formula: C16H23N3S
• Molecular Weight: 289.4 g/mol

Description

5-cyclohexyl-1-(4-methylphenyl)-1,3,5-triazinane-2-thione is a chemical compound that has been studied extensively for its potential applications in scientific research. This compound has shown promising results in various studies, and its unique properties make it an attractive candidate for further research.

Mechanism of Action

The exact mechanism of action of 5-cyclohexyl-1-(4-methylphenyl)-1,3,5-triazinane-2-thione is not fully understood. However, it has been suggested that the compound may work by disrupting bacterial cell membranes and inhibiting the growth of bacterial cells.
Biochemical and Physiological Effects:
Studies have shown that 5-cyclohexyl-1-(4-methylphenyl)-1,3,5-triazinane-2-thione has low toxicity and does not exhibit any significant adverse effects on human health. However, further studies are needed to fully understand the biochemical and physiological effects of this compound.

Advantages and Limitations for Lab Experiments

One of the main advantages of 5-cyclohexyl-1-(4-methylphenyl)-1,3,5-triazinane-2-thione is its low toxicity and lack of adverse effects on human health. This makes it a safe and attractive candidate for use in laboratory experiments. However, its limited solubility in water and other solvents may pose some limitations in certain experiments.

Future Directions

There are several potential future directions for research on 5-cyclohexyl-1-(4-methylphenyl)-1,3,5-triazinane-2-thione. Some possible areas of focus include:
1. Further studies on the antimicrobial properties of this compound, including its effectiveness against different bacterial strains and its potential use as a disinfectant.
2. Investigation of the potential use of this compound as a corrosion inhibitor in various industries, including the oil and gas industry.
3. Studies on the potential use of this compound in drug development, particularly in the development of new antibiotics.
4. Further research on the mechanism of action of this compound, including its effects on bacterial cell membranes and other cellular processes.
5. Investigation of the potential use of this compound in environmental remediation, particularly in the removal of heavy metals from contaminated soil and water.
In conclusion, 5-cyclohexyl-1-(4-methylphenyl)-1,3,5-triazinane-2-thione is a promising compound that has shown potential in various scientific fields. Further research is needed to fully understand its properties and potential applications, but the current studies suggest that it may have a wide range of uses in the future.

Synthesis Methods

The synthesis of 5-cyclohexyl-1-(4-methylphenyl)-1,3,5-triazinane-2-thione involves the reaction of 4-methylbenzaldehyde with cyclohexylamine and ammonium thiocyanate. The resulting product is then purified and characterized using various analytical techniques such as NMR spectroscopy and mass spectrometry.

Scientific Research Applications

5-cyclohexyl-1-(4-methylphenyl)-1,3,5-triazinane-2-thione has been studied for its potential applications in various scientific fields. It has been shown to exhibit antimicrobial properties and has been tested against various bacterial strains. Additionally, it has been studied for its potential use as a corrosion inhibitor in the oil and gas industry.